Cas no 2235386-27-1 (4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)
4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
- Z2718921368
- 4-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
-
- Inchi: 1S/C16H20BNO2/c1-11-8-9-18-14-7-6-12(10-13(11)14)17-19-15(2,3)16(4,5)20-17/h6-10H,1-5H3
- InChI Key: GUIGAQOADQFRFR-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC3C(=C(C)C=CN=3)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 269.1587090 g/mol
- Monoisotopic Mass: 269.1587090 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 269.1
- Topological Polar Surface Area: 31.4
4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6490078-0.05g |
4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 0.05g |
$174.0 | 2023-07-08 | |
| Enamine | EN300-6490078-0.1g |
4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 0.1g |
$257.0 | 2023-07-08 | |
| Enamine | EN300-6490078-0.25g |
4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 0.25g |
$367.0 | 2023-07-08 | |
| Enamine | EN300-6490078-0.5g |
4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 0.5g |
$579.0 | 2023-07-08 | |
| Enamine | EN300-6490078-1.0g |
4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 1.0g |
$743.0 | 2023-07-08 | |
| Enamine | EN300-6490078-2.5g |
4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 2.5g |
$1454.0 | 2023-07-08 | |
| Enamine | EN300-6490078-5.0g |
4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 5.0g |
$2152.0 | 2023-07-08 | |
| Enamine | EN300-6490078-10.0g |
4-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 10.0g |
$3191.0 | 2023-07-08 | |
| Aaron | AR01FJG0-50mg |
4-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 50mg |
$265.00 | 2025-02-14 | |
| Aaron | AR01FJG0-100mg |
4-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
2235386-27-1 | 95% | 100mg |
$379.00 | 2025-02-14 |
4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
Recent Advances in the Application of 4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS: 2235386-27-1) in Chemical Biology and Drug Discovery
The compound 4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS: 2235386-27-1) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This boronic acid ester-functionalized quinoline derivative has garnered significant attention for its potential applications in targeted drug delivery, proteolysis-targeting chimeras (PROTACs), and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Recent studies have demonstrated its utility in the development of novel kinase inhibitors and as a fluorescent probe for bioimaging applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for Bruton's tyrosine kinase (BTK) inhibitors. The researchers successfully incorporated the boronic ester moiety into a series of quinoline-based compounds, achieving improved selectivity and pharmacokinetic properties. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group was found to enhance membrane permeability while maintaining the necessary reactivity for subsequent bioconjugation reactions.
In the field of chemical biology, recent work has highlighted the compound's potential as a versatile handle for bioorthogonal chemistry. The boronic ester functionality enables efficient conjugation with various diols and catechols under mild conditions, making it particularly valuable for the development of activity-based probes and targeted therapeutics. A 2024 Nature Chemical Biology publication demonstrated its successful application in the construction of hypoxia-activated prodrugs, where the boronic ester served as both a protecting group and a trigger for selective drug release in low-oxygen environments.
From a synthetic chemistry perspective, the compound has proven valuable as an intermediate in the preparation of more complex pharmaceutical agents. Its stability under various reaction conditions, combined with the orthogonal reactivity of the quinoline nitrogen and boronic ester, allows for sequential functionalization strategies. Recent synthetic methodologies have focused on developing more efficient routes to this building block, with several groups reporting improved yields and scalability through modified palladium-catalyzed borylation approaches.
Looking forward, the unique properties of 4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline position it as a key player in the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation, where the boronic ester moiety may serve as a warhead for E3 ligase recruitment. Additionally, its fluorescence properties are being investigated for real-time monitoring of drug distribution and target engagement in cellular systems.
2235386-27-1 (4-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)